Cas no 2172213-38-4 (5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole
• CAS No: 2172213-38-4
• MF: C₈H₅BrF₈N₂
• MW: 361.029928922653
• CID: 6235089
• PubChem ID: 165747041
• Update Time: 2025-10-29

5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole
• EN300-1277684
• 2172213-38-4

• Inchi： 1S/C8H5BrF8N2/c1-2-19-5(9)3(7(12,13)14)4(18-19)6(10,11)8(15,16)17/h2H2,1H3
• InChI Key： IFMXWJWPPSHBNB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C(C(C(F)(F)F)(F)F)=NN1CC

Computed Properties

• Exact Mass: 359.95084g/mol
• Monoisotopic Mass: 359.95084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole

Comprehensive Analysis of 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole (CAS No. 2172213-38-4)

The compound 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole (CAS No. 2172213-38-4) is a highly specialized fluorinated pyrazole derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. Its unique molecular structure, characterized by multiple fluorine substituents, makes it a valuable building block for designing advanced materials and bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "fluorinated pyrazole uses" and "CAS 2172213-38-4 applications".

One of the most striking features of this compound is its polyfluorinated alkyl groups, which contribute to its exceptional lipophilicity and metabolic stability. These attributes are highly sought after in modern drug discovery, where researchers aim to improve the bioavailability and half-life of therapeutic agents. The presence of a bromo substituent further enhances its reactivity, enabling versatile cross-coupling reactions in synthetic chemistry. Recent studies highlight its potential as a precursor for PET imaging probes and bioconjugation, aligning with the growing demand for precision medicine tools.

In the realm of agrochemicals, 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole has been explored for its role in developing next-generation pesticides and herbicides. The trifluoromethyl and pentafluoroethyl moieties are known to enhance binding affinity to target enzymes, a feature frequently discussed in forums on "sustainable crop protection". Its compatibility with green chemistry principles—such as reduced environmental persistence—has also made it a topic of interest in eco-friendly formulations.

From a synthetic perspective, the compound's CAS No. 2172213-38-4 is often associated with queries like "efficient synthesis of fluorinated pyrazoles" and "scalable routes for bromo-fluoropyrazoles". Recent advancements in catalysis and flow chemistry have streamlined its production, addressing challenges related to regioselectivity and yield optimization. These developments resonate with the broader shift toward automated synthesis platforms and high-throughput screening in industrial R&D.

Environmental and regulatory considerations are another critical aspect. While the compound is not classified as hazardous under current guidelines, its fluorine content has prompted studies on degradation pathways and ecotoxicology. This aligns with public interest in "PFAS alternatives" and "safe fluorochemicals", reflecting a broader societal push for sustainable innovation.

In summary, 5-bromo-1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole exemplifies the intersection of cutting-edge chemistry and real-world applications. Its versatility across life sciences and material engineering ensures its continued relevance in both academic and industrial settings. For researchers seeking structure-activity relationships or novel synthetic methodologies, this compound offers a compelling case study in the power of fluorine chemistry.